Cas no 82964-34-9 (3',4'-Dimethoxy-2'-hydroxychalcone)

3',4'-Dimethoxy-2'-hydroxychalcone is a synthetic chalcone derivative characterized by its distinct methoxy and hydroxyl substituents on the aromatic rings. This compound is of interest in medicinal chemistry and biochemical research due to its potential as a scaffold for developing bioactive molecules. Its structural features, including the conjugated α,β-unsaturated ketone system and electron-donating methoxy groups, contribute to its reactivity and ability to interact with biological targets. The compound has been studied for its possible antioxidant, anti-inflammatory, and enzyme inhibitory properties. It serves as a valuable intermediate in organic synthesis and pharmacological investigations, offering versatility for further functionalization.
3',4'-Dimethoxy-2'-hydroxychalcone structure
82964-34-9 structure
Product Name:3',4'-Dimethoxy-2'-hydroxychalcone
CAS No:82964-34-9
MF:C17H16O4
MW:284.306545257568
CID:679872
PubChem ID:5385206
Update Time:2025-06-14

3',4'-Dimethoxy-2'-hydroxychalcone Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(2-hydroxy-3,4-dimethoxyphenyl)-3-phenyl-, (2E)-
    • 1-(2-hydroxy-3,4-dimethoxyphenyl)-3-phenylprop-2-en-1-one
    • (2E)-1-(2-Hydroxy-3,4-dimethoxyphenyl)-3-phenyl-2-propen-1-one
    • 3',4'-DIMETHOXY-2'-HYDROXYCHALCONE
    • 7478-65-1
    • 2'-HYDROXY-3',4'-DIMETHOXYCHALCONE
    • SCHEMBL633996
    • (2E)-1-(2-hydroxy-3,4-dimethoxyphenyl)-3-phenylprop-2-en-1-one
    • BP-10390
    • DQPDCCTVAXUNSG-CSKARUKUSA-N
    • NSC-401515
    • NSC401515
    • 3',4'-Dimethoxy-2'-hydroxychalcone, AldrichCPR
    • 2-Propen-1-one, 1-(2-hydroxy-3,4-dimethoxyphenyl)-3-phenyl-
    • (E)-1-(2-hydroxy-3,4-dimethoxyphenyl)-3-phenylprop-2-en-1-one
    • NSC 401515
    • DTXSID401345736
    • 82964-34-9
    • 3',4'-Dimethoxy-2'-hydroxychalcone
    • Inchi: 1S/C17H16O4/c1-20-15-11-9-13(16(19)17(15)21-2)14(18)10-8-12-6-4-3-5-7-12/h3-11,19H,1-2H3/b10-8+
    • InChI Key: DQPDCCTVAXUNSG-CSKARUKUSA-N
    • SMILES: O(C)C1=C(C=CC(C(/C=C/C2C=CC=CC=2)=O)=C1O)OC

Computed Properties

  • Exact Mass: 284.10485899g/mol
  • Monoisotopic Mass: 284.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55.8Ų

3',4'-Dimethoxy-2'-hydroxychalcone Pricemore >>

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Additional information on 3',4'-Dimethoxy-2'-hydroxychalcone

Exploring the Potential of 3',4'-Dimethoxy-2'-hydroxychalcone (CAS No. 82964-34-9): A Comprehensive Review

In the realm of natural and synthetic bioactive compounds, 3',4'-Dimethoxy-2'-hydroxychalcone (CAS No. 82964-34-9) has garnered significant attention due to its unique structural properties and potential applications. This chalcone derivative belongs to a class of flavonoids known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects. Researchers and industry professionals are increasingly exploring its role in nutraceuticals, cosmeceuticals, and pharmaceutical formulations, aligning with the growing demand for plant-based bioactive compounds.

The chemical structure of 3',4'-Dimethoxy-2'-hydroxychalcone features a chalcone backbone substituted with methoxy and hydroxyl groups, which contribute to its reactivity and biological efficacy. Studies suggest that these functional groups enhance its ability to scavenge free radicals, making it a promising candidate for anti-aging skincare products—a hot topic in the beauty industry. Consumers are actively searching for terms like "natural antioxidants for skin" and "plant-based anti-inflammatory agents," highlighting the relevance of this compound in modern research.

Beyond skincare, 3',4'-Dimethoxy-2'-hydroxychalcone has shown potential in metabolic health applications. With rising global interest in diabetes management and obesity prevention, this compound’s ability to modulate enzymatic pathways linked to glucose metabolism has sparked curiosity. Online searches for "natural compounds for blood sugar control" and "flavonoids and metabolic syndrome" reflect this trend, positioning CAS No. 82964-34-9 as a subject of interdisciplinary research.

From a synthetic perspective, the production of 3',4'-Dimethoxy-2'-hydroxychalcone involves Claisen-Schmidt condensation, a well-documented method for chalcone synthesis. Its purity and yield are critical for industrial scalability, a concern frequently queried by professionals ("chalcone synthesis optimization"). Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with regulatory standards for dietary supplements and functional foods.

Environmental sustainability is another angle tying 3',4'-Dimethoxy-2'-hydroxychalcone to contemporary discourse. As the demand for green chemistry solutions grows, researchers are investigating eco-friendly extraction and synthesis methods for such flavonoids. Searches for "sustainable bioactive compound production" underscore this shift, emphasizing the compound’s alignment with circular economy principles.

In conclusion, 3',4'-Dimethoxy-2'-hydroxychalcone (CAS No. 82964-34-9) represents a multifaceted compound with applications spanning health, wellness, and sustainability. Its integration into nutraceutical innovations and cosmetic science reflects broader societal shifts toward natural, evidence-based solutions. For researchers and brands alike, understanding its mechanisms and market potential is key to leveraging its full value.

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